Cas no 82481-31-0 (3,6-Bis(4-chlorobenzyl)-1,4-dihydro-1,2,4,5-tetrazine)

• Product Name: 3,6-Bis(4-chlorobenzyl)-1,4-dihydro-1,2,4,5-tetrazine
• CAS No: 82481-31-0
• MF: C₁₆H₁₄Cl₂N₄
• MW: 333.21516084671
• CID: 2191317
• PubChem ID: 5257256
• Update Time: 2025-04-21

3,6-Bis(4-chlorobenzyl)-1,4-dihydro-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(4-chlorobenzyl)-1,4-dihydro-1,2,4,5-tetrazine
• 3,6-bis[(4-chlorophenyl)methyl]-1,4-dihydro-1,2,4,5-tetrazine
• CHEMBL2441231
• DB-304257
• AC1NQXQ8
• 82481-31-0
• DTXSID20413739
• DTXCID20364590

• Inchi： 1S/C16H14Cl2N4/c17-13-5-1-11(2-6-13)9-15-19-21-16(22-20-15)10-12-3-7-14(18)8-4-12/h1-8H,9-10H2,(H,19,20)(H,21,22)
• InChI Key： LYWYRVJEQHGTQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NNC(CC2C=CC(=CC=2)Cl)=NN1

Computed Properties

• Exact Mass: 332.0595519Da
• Monoisotopic Mass: 332.0595519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 48.8Ų